Cas no 2091895-09-7 ((quinazolin-2-yl)methanol)

• Product Name: (quinazolin-2-yl)methanol
• CAS No: 2091895-09-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD30647671
• CID: 5247462
• PubChem ID: 57099316
• Update Time: 2025-10-29

(quinazolin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (quinazolin-2-yl)methanol

• MDL： MFCD30647671
• Inchi： 1S/C9H8N2O/c12-6-9-10-5-7-3-1-2-4-8(7)11-9/h1-5,12H,6H2
• InChI Key： YTNBLSVLSJYVLB-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=CN=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (quinazolin-2-yl)methanol

Exploring the Properties and Applications of (quinazolin-2-yl)methanol (CAS No. 2091895-09-7)

(quinazolin-2-yl)methanol (CAS No. 2091895-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, belonging to the quinazoline family, is known for its unique structural properties and potential applications in drug development. Researchers and industry professionals are increasingly interested in quinazoline derivatives due to their versatility in medicinal chemistry and material science.

The molecular structure of (quinazolin-2-yl)methanol features a quinazoline core with a hydroxymethyl group at the 2-position. This functional group enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules. The compound's CAS number 2091895-09-7 is crucial for accurate identification in chemical databases and regulatory documentation, ensuring precise communication among scientists and manufacturers.

One of the most compelling aspects of (quinazolin-2-yl)methanol is its role in the development of bioactive molecules. Recent studies highlight its potential as a building block for anticancer agents and antimicrobial compounds. The quinazoline scaffold is frequently explored in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.

In addition to pharmaceutical applications, (quinazolin-2-yl)methanol is also investigated for its use in material science. Its stable aromatic structure and functional group make it suitable for designing advanced polymers and coatings. Researchers are examining its potential in creating high-performance materials with enhanced durability and thermal stability.

The synthesis of (quinazolin-2-yl)methanol typically involves multi-step organic reactions, including condensation and reduction processes. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable production methods, reducing environmental impact while maintaining efficiency.

Market demand for quinazoline-based compounds like (quinazolin-2-yl)methanol is on the rise, driven by the growing pharmaceutical and specialty chemicals sectors. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include such high-value intermediates. This trend reflects the broader shift toward innovative and niche chemical products in global markets.

For researchers and industry professionals, understanding the physicochemical properties of (quinazolin-2-yl)methanol is essential. Key parameters such as solubility, melting point, and stability under various conditions influence its handling and application. Detailed analytical data, including NMR spectra and HPLC purity, are often required to ensure quality and reproducibility in experimental and industrial settings.

Looking ahead, the exploration of (quinazolin-2-yl)methanol and related quinazoline derivatives is expected to accelerate, particularly in areas like precision medicine and smart materials. Collaborative efforts between academia and industry will likely uncover new applications and optimize existing processes, further solidifying the compound's importance in modern chemistry.

In summary, (quinazolin-2-yl)methanol (CAS No. 2091895-09-7) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structure and functional versatility make it a valuable asset for researchers and manufacturers alike. As scientific advancements continue, the potential of this quinazoline derivative will undoubtedly expand, offering new opportunities for innovation and discovery.